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In the development of low-fat food products, achieving a desirable texture and stability that
mimics full-fat counterparts is a primary challenge. Hydrocolloids are essential additives that
function as thickeners, stabilizers, and gelling agents to improve mouthfeel and shelf-life. This
guide provides a comparative analysis of cassia gum against other common hydrocolloids—
xanthan gum and guar gum—in low-fat food systems, supported by experimental data.

Cassia gum, derived from the endosperm of Senna obtusifolia or Cassia tora, is a
galactomannan polysaccharide. Its unique structure, with a mannose-to-galactose ratio of
approximately 5:1, allows for significant synergistic interactions, particularly with anionic
polymers like carrageenan and xanthan gum.[1][2] This synergy often enables formulators to
achieve desired textural properties at lower overall hydrocolloid concentrations.[1]

Performance Comparison in Dairy Applications

Low-fat dairy products, such as yogurt and cheese, heavily rely on hydrocolloids to
compensate for the loss of texture and creaminess from fat reduction.

Low-Fat Yogurt: In low-fat yogurt, stabilizers are crucial for increasing viscosity, improving
texture, and preventing syneresis (whey separation). While direct comparative studies featuring
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cassia gum are limited, data on xanthan and guar gum provide a benchmark. Xanthan gum
has been shown to have a more pronounced effect on increasing hardness and viscosity
compared to guar gum.[3] It also improves the yogurt's gel network, creating a more compact
and cohesive structure.[3] Cassia gum, often used in combination with other gums, contributes
to viscosity and stability in dairy applications like puddings and yogurts.[4] A study on modified
cassia tora gum in yogurt demonstrated a significant increase in viscosity, peaking at 3967 cps.

Data Summary: Hydrocolloid Performance in Low-Fat Yogurt

Hydrocolloid & Key Performance

. . Result Source
Concentration Metric
Xanthan Gum Significantly
Hardness [3]
(1.0%) Increased
Viscosity Significantly Increased  [3][5]
Syneresis Reduced [5]

Sensory Score

Higher than Guar

[3](5]

(Overall) Gum
Guar Gum (1.0%) Hardness Increased [3]
Viscosity Increased [3]

Sensory Score
(Overall)

Lower than Xanthan

Gum

[3]

Modified Cassia Tora

Gum

Viscosity

3956-3967 cps

| | Syneresis | Reduced | |

Low-Fat Cheese: In low-fat cheese, hydrocolloids help to retain moisture and mimic the soft,
deformable texture provided by fat. In a study on low-fat Cheddar cheese, both guar and
xanthan gums reduced hardness, with guar gum showing a more significant softening effect.[6]
[7] The addition of 0.45% guar gum resulted in sensory scores comparable to full-fat cheese.[6]
[7] Cassia gum is also utilized in cheese spreads to maintain moisture and provide a stable,
spreadable texture.[6]
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Data Summary: Hydrocolloid Performance in Low-Fat Cheddar Cheese

Hydrocolloid &

Key Performance

Concentration Metric Result Source
Control (Low-Fat) Hardness 1604.6 g [6][7]
Xanthan Gum (0.45%) Hardness ~1400 g [6][7]
Guar Gum (0.45%) Hardness ~1350 g [6][7]

| Guar Gum (0.45%) | Sensory (Overall Liking) | Comparable to Full-Fat |[6][7] |

Performance in Other Low-Fat Formulations

Beyond dairy, cassia gum is effective in sauces, dressings, and meat products. Its ability to

form stable emulsions is critical in low-fat dressings where oil content is reduced.[8] In low-fat

meat emulsions, cassia gum can be used as a fat substitute to improve water retention and

texture.[9] A study on a soy protein isolate (SPI) emulsion gel, a model for fat replacement,

showed that increasing cassia gum concentration significantly enhanced hardness,

chewiness, and water-holding capacity (WHC).

Data Summary: Cassia Gum Performance in a Soy Protein Emulsion Gel

Cassia Gum Chewiness Water-Holding
. Hardness (g) . Source

Concentration (mJ) Capacity (%)

0% (SPI only) 169.34 148.81 93.35 [9]
0.85% 338.56 288.75 96.12 [9]
1.15% 412.87 360.21 97.58 [9]
1.45% 498.42 412.33 98.11 [9]
1.75% 586.91 452.94 98.45 [9]

| 2.00% | 510.11 | 421.56 | 97.23 |[9] |
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Synergistic Interactions

A key advantage of cassia gum is its synergistic gelling capability with carrageenan and
xanthan gum.[1] Aqueous dispersions of cassia gum combined with xanthan gum, which do
not gel on their own, can form cohesive and elastic gels.[1] This synergy allows for the creation
of desired textures with lower total hydrocolloid usage, which can improve mouthfeel and
reduce formulation costs.[1] Similarly, cassia gum significantly enhances the gel strength of
carrageenan, creating firm, thermoplastic gels beneficial in products like dairy desserts.[4]

Synergistic Gelling Mechanism of Cassia Gum
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Cassia gum's synergistic interactions with xanthan and carrageenan.

Experimental Protocols

Detailed methodologies are essential for interpreting and replicating experimental findings.
Below are protocols for key analytical techniques used to evaluate hydrocolloid performance in
food systems.

Texture Profile Analysis (TPA) of Low-Fat Cheese
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This protocol measures the textural properties of cheese, such as hardness, cohesiveness,
and springiness.

Equipment:

o Texture Analyzer (e.g., CTX Texture Analyzer) with a compatible load cell (e.g., 15009).
e Cylindrical or conical probe (e.g., 45° cone probe).

o Software for data acquisition (e.g., Texture Pro Software).

Procedure:

o Sample Preparation: Remove cheese samples from refrigeration (target temperature ~6-8°C)
and cut into uniform cubes (e.g., 1.5 cm x 1.5 cm x 1.5 cm).[10][11] Allow samples to
equilibrate to the testing room temperature for a consistent duration before analysis.

e Instrument Setup:

o

Test Type: Compression.

[¢]

Test Speed: 1.0 mm/s.

[e]

Target Value (Deformation): 20 mm or 50% of the sample height.[10]

[e]

Trigger Force: 4.5g-5.0 g.[10]
e Measurement:

o Place a single cheese cube centrally on the instrument's base table, directly under the
probe.

o Initiate the "two-bite" compression cycle. The probe will compress the sample twice to a
predefined depth.

o Record the force-time curve.

o Data Analysis: From the curve, calculate key TPA parameters:
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o Hardness (g): The peak force during the first compression.[12]

o Cohesiveness: The ratio of the positive force area during the second compression to that
of the first compression.[12]

o Springiness (mm): The height that the sample recovers during the time that elapses
between the end of the first bite and the start of the second bite.[12]

o Chewiness (g*rmm): The product of Hardness x Cohesiveness x Springiness.[12]

o Adhesiveness (g-s): The negative force area for the first bite, representing the work
necessary to pull the compressing probe away from the sample.[12]
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Workflow for Texture Profile Analysis (TPA) of cheese.
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Viscosity Measurement of Low-Fat Yogurt

This protocol measures the apparent viscosity of yogurt, indicating its thickness and flow
behavior.

Equipment:

e Rotational Viscometer or Rheometer (e.g., Brookfield DV-IIl ULTRA) with appropriate spindle
(e.g., cone and plate or concentric cylinder).[13]

o Temperature-controlled water bath or Peltier system to maintain sample temperature (e.g., 4-
10°C).[14]

Procedure:

o Sample Preparation: Gently stir the yogurt sample in its container for a set number of times
(e.g., 10 times clockwise and 10 times counter-clockwise) to ensure homogeneity and break
any fragile gel structure in a controlled manner.[14] Place approximately 50-100 mL of the
sample into the viscometer cup.

e Instrument Setup:

o Allow the sample to equilibrate to the target temperature (e.g., 10°C) in the measurement
cup for 10-15 minutes.

o Select a spindle and rotational speed (RPM) that yields a torque reading between 20%
and 80% of the instrument's full-scale range.

e Measurement:
o Lower the spindle into the center of the yogurt sample until it reaches the immersion mark.

o Begin rotation and allow the reading to stabilize for a set time (e.g., 60 seconds) before
recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa-s).[14]

o For a more comprehensive analysis, perform a shear rate sweep to observe how viscosity
changes with increasing shear, identifying shear-thinning behavior common in yogurts.
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o Data Analysis: Report the apparent viscosity at a specific shear rate or RPM. For shear-
thinning fluids, a flow curve (viscosity vs. shear rate) provides a more complete
characterization.

Sensory Evaluation of Low-Fat Formulations

This protocol outlines a method for assessing the sensory attributes of low-fat products using a
trained panel.

Methodology:

o Quantitative Descriptive Analysis (QDA): This method is used to identify and quantify the
sensory attributes of a product.[15]

Procedure:
e Panelist Selection and Training:

o Recruit 10-12 panelists based on their ability to discriminate sensory differences and
articulate descriptions.

o Conduct training sessions where panelists develop a consensus vocabulary (lexicon) to
describe the appearance, aroma, flavor, and texture attributes of the test products (e.qg.,
low-fat yogurt with different stabilizers).

o Sample Preparation and Presentation:
o Prepare all samples under identical conditions.
o Label samples with random three-digit codes to prevent bias.

o Serve samples at a controlled, consistent temperature. Provide palate cleansers (e.g.,
unsalted crackers, room-temperature water) between samples.

o Evaluation:

o Panelists individually evaluate each sample in a randomized order.
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o They rate the intensity of each attribute from the agreed-upon lexicon on a numerical scale
(e.g., a 15-cm line scale anchored from "low" to "high"). Attributes for low-fat yogurt might
include: firmness, viscosity, smoothness, graininess, sour taste, dairy flavor, and overall
acceptability.

« Data Analysis:

o Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to
determine if significant differences exist between samples for each attribute.[16]

o Use multivariate analysis techniques like Principal Component Analysis (PCA) to visualize
the relationships between samples and their sensory attributes.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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